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molecular formula C13H16O3 B1199584 (1-Hydroxycyclopentyl)phenylacetic acid CAS No. 25209-52-3

(1-Hydroxycyclopentyl)phenylacetic acid

Cat. No. B1199584
CAS RN: 25209-52-3
M. Wt: 220.26 g/mol
InChI Key: MHVVPVXRMHIATI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09340549B2

Procedure details

To a dry 250 mL round bottom flask containing 2 M lithium diisopropyl amide in THF (2 eq.) in THF (164 mL) at 0° C., was added phenyl acetic acid (3.5 g, 25.71 mmol). The mixture was then stirred at ambient temperature for 30 minutes. The reaction mixture was cooled to −78° C. and cyclopentanone (commercially available from Sigma-Aldrich, Milwaukee, Wis.) (2.73 mL, 30.85 mmol, 1.2 eq.) in THF (90 mL) was added dropwise. The mixture was then stirred at −78° C. and allowed to warm to ambient temperature over 3 hours. The progress of the reaction was monitored by TLC (TLC eluent: 30% EtOAc in hexane). The reaction mixture was poured into an EtOAc/water mixture and the aqueous layer was extracted with EtOAc. The aqueous layer was then acidified with dilute hydrochloric acid and extracted with DCM. The DCM solution was washed with brine and then concentrated to provide the product. The product (3.5 g) thus obtained was used in the next step without any further purification.
Name
lithium diisopropyl amide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
164 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
phenyl acetic acid
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
cyclopentanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
90 mL
Type
solvent
Reaction Step Five
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
EtOAc water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
product

Identifiers

REACTION_CXSMILES
C([N-]C(C)C)(C)C.[Li+].[C:9]1([CH2:15][C:16]([OH:18])=[O:17])[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.[C:19]1(=[O:24])[CH2:23][CH2:22][CH2:21][CH2:20]1.CCOC(C)=O>C1COCC1.CCCCCC.CCOC(C)=O.O>[OH:24][C:19]1([CH:15]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[C:16]([OH:18])=[O:17])[CH2:23][CH2:22][CH2:21][CH2:20]1 |f:0.1,7.8|

Inputs

Step One
Name
lithium diisopropyl amide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)[N-]C(C)C.[Li+]
Name
THF
Quantity
164 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
Name
phenyl acetic acid
Quantity
3.5 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)O
Step Three
Name
cyclopentanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCC1)=O
Step Four
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOC(=O)C
Step Five
Name
THF
Quantity
90 mL
Type
solvent
Smiles
C1CCOC1
Step Six
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Seven
Name
EtOAc water
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C.O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was then stirred at ambient temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to −78° C.
STIRRING
Type
STIRRING
Details
The mixture was then stirred at −78° C.
TEMPERATURE
Type
TEMPERATURE
Details
to warm to ambient temperature over 3 hours
Duration
3 h
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with EtOAc
EXTRACTION
Type
EXTRACTION
Details
extracted with DCM
WASH
Type
WASH
Details
The DCM solution was washed with brine
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to provide the product

Outcomes

Product
Details
Reaction Time
 30 min
Name
product
Type
product
Smiles
OC1(CCCC1)C(C(=O)O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.